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Compound of Interest

2-(2-Acetamidophenoxy)acetic
Compound Name: d
aci

cat. No.: B1296907

CAS Number: 1798-12-5 Synonyms: [2-(acetylamino)phenoxy]acetic acid

This technical guide provides a comprehensive overview of 2-(2-Acetamidophenoxy)acetic
acid, consolidating available data on its physicochemical properties, a proposed synthetic
route, and an exploration of its potential biological activities based on related compounds. This
document is intended for researchers, scientists, and professionals in drug development.

Physicochemical and Safety Data

2-(2-Acetamidophenoxy)acetic acid is a solid organic compound.[1] While extensive
experimental data is not publicly available, key computed and vendor-supplied properties are
summarized below.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 1798-12-5 [1112]

Molecular Formula C10H11NOa4 [1]

Molecular Weight 209.20 g/mol [2]

Physical Form Solid [1]
FXAVGVSUKFCXDK-

InChl Key [1]
UHFFFAOYSA-N

Purity ~95% (as supplied by vendors)  [1]
Sealed in dry, room

Storage [1]
temperature

Table 2: Safety and Hazard Information

Identifier Description Source

Pictogram GHSO07 (Exclamation mark) [2]

Signal Word Warning [2]

Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

Precautionary Statements

P261, P305+P351+P338

Synthesis and Characterization

A specific, peer-reviewed synthesis protocol for 2-(2-Acetamidophenoxy)acetic acid (CAS

1798-12-5) is not readily available in the literature. However, a plausible multi-step synthetic

route can be proposed based on established methods for analogous phenoxyacetic acid

derivatives.[3][4] The general strategy involves the synthesis of an aminophenoxyacetic acid

intermediate followed by acetylation.
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Proposed Synthetic Workflow
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Step 1: Ether Synthesis

2-Nitrophenol (Ethyl chloroacetate)

K2CO3, Acetone,
Reflux

(Ethyl 2—(2—nitr0phenoxy)acetate)

H2, Pd/C,
EtOH

Step 3: Acetylation Step 2: Rv_eduction

(Acetic Anhydride) (Ethyl 2-(2-aminophenoxy)acetate)

Pyridine

(Ethyl 2—(2—acetamidophenoxy)acetate)

ag. NaOH,
then HCI (acidification)

Step 4: Hefdrolysis

(2—(2—Acetamidophenoxy)acetic acid)
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Related Compound Classes & Potential Activities

Antimicrobial Agents

exhibit activity as

exhibit activity as FFAL Agonists
exhibit activity as

COX-2 Inhibitors

Core Structure

Phenoxyacetic Acid
Derivatives

[2—(2—Acetamidophenoxy)acetic acia—wl>

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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